molecular formula C16H14FNO2 B8319116 3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-enamide

3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-enamide

Cat. No.: B8319116
M. Wt: 271.29 g/mol
InChI Key: FUGOIOBTCPKQBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-enamide is a useful research compound. Its molecular formula is C16H14FNO2 and its molecular weight is 271.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14FNO2

Molecular Weight

271.29 g/mol

IUPAC Name

3-[4-[(3-fluorophenyl)methoxy]phenyl]prop-2-enamide

InChI

InChI=1S/C16H14FNO2/c17-14-3-1-2-13(10-14)11-20-15-7-4-12(5-8-15)6-9-16(18)19/h1-10H,11H2,(H2,18,19)

InChI Key

FUGOIOBTCPKQBP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)COC2=CC=C(C=C2)C=CC(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

500 mg (1.72 mmol) of the crude 3-[4-(3-fluoro-benzyloxy)-phenyl]-acryloyl chloride as prepared in Example 8c) is dissolved in 2 ml dichloromethane and 4 ml of concentrated ammonia is added. The mixture is hold at reflux temperature for about 4 hours, cooled and filtered. The solid is subjected to column chromatography (silica gel, dichloromethane/methanol/ammonia 140:10:1) to give 89 mg (19%) of a colorless solid. MS: m/e=272.2 (M++H).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Three
Yield
19%

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